1-Methyl-4-phenyl-4-azocanecarbonitrile

• CAS No.: 7507-71-3
• Molecular Formula: C15H20N2
• Molecular Weight: 228.33 g/mol
• IUPAC Name: 1-methyl-4-phenylazocane-4-carbonitrile
• InChI: InChI=1S/C15H20N2/c1-17-11-6-5-9-15(13-16,10-12-17)14-7-3-2-4-8-14/h2-4,7-8H,5-6,9-12H2,1H3
• InChI Key: NAIUDPFISJVNOL-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCCC(CC1)(C#N)C2=CC=CC=C2

Description

1-Methyl-4-phenyl-4-azocanecarbonitrile (CAS#: 7507-71-3) is an organic compound classified as a tetrahydropyridine. Its chemical formula is C₁₂H₁₅N, and it has a molar mass of 173.259 g/mol. Unlike its infamous relative, MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine), this compound does not exhibit psychoactive effects .

Preparation Methods

Synthetic Routes: The synthetic preparation of 1-Methyl-4-phenyl-4-azocanecarbonitrile involves several steps. One common route includes the reaction of 4-phenyl-4-azocanecarbonitrile with methyl iodide. The reaction proceeds via nucleophilic substitution, resulting in the formation of the desired compound.

Industrial Production: While industrial-scale production methods are not widely documented, laboratory synthesis remains the primary approach for obtaining this compound.

Chemical Reactions Analysis

1-Methyl-4-phenyl-4-azocanecarbonitrile can participate in various chemical reactions:

Oxidation: It can undergo oxidation reactions, leading to the formation of different oxidation states.

Reduction: Reduction processes may yield reduced derivatives.

Substitution: Nucleophilic substitution reactions can occur at the azocane ring.

Common Reagents and Conditions: Specific reagents and conditions depend on the desired transformation. For example, reduction with hydrogen gas and a catalyst can yield the corresponding amine.

Scientific Research Applications

1-Methyl-4-phenyl-4-azocanecarbonitrile finds applications in:

Chemistry: As a building block for more complex molecules.

Biology: Studying its interactions with biological systems.

Medicine: Investigating potential therapeutic effects.

Industry: Exploring its use in materials science and catalysis.

Mechanism of Action

The exact mechanism of action remains an active area of research. it likely involves interactions with specific molecular targets and pathways. Further studies are needed to elucidate these mechanisms fully.

Comparison with Similar Compounds

While 1-Methyl-4-phenyl-4-azocanecarbonitrile shares structural features with MPTP, its distinct properties make it unique. Similar compounds include other tetrahydropyridines and related heterocycles.